4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide

• IUPAC Name: 4-chloro-N-(2-methoxy-5-methylphenyl)-3-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C19H21ClN2O5S/c1-13-3-6-17(26-2)16(11-13)21-19(23)14-4-5-15(20)18(12-14)28(24,25)22-7-9-27-10-8-22/h3-6,11-12H,7-10H2,1-2H3,(H,21,23)
• InChI Key: MPTAVYOZIZWMMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=CC(=C(C=C2)Cl)S(=O)(=O)N3CCOCC3
• Molecular Formula: C19H21ClN2O5S
• Molecular Weight: 424.9 g/mol

Description

4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various cancers. It has shown promising results in preclinical studies and is currently undergoing clinical trials.

Mechanism of Action

4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide works by binding to the active site of BTK, ITK, and JAK3, thereby inhibiting their activity. This leads to the inhibition of downstream signaling pathways that are involved in cancer cell growth and survival. 4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide has been shown to have a potent anti-cancer effect in preclinical studies. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to induce apoptosis in cancer cells. 4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide has several advantages for use in lab experiments. It has a well-defined mechanism of action and has been extensively studied in preclinical models. It has also shown promising results in clinical trials. However, 4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide has some limitations for use in lab experiments. It is a small molecule inhibitor and may have off-target effects on other enzymes and proteins. It may also have limited efficacy in certain types of cancer.

Future Directions

There are several future directions for the research and development of 4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide. One direction is to investigate its use in combination with other cancer therapies, such as chemotherapy and immunotherapy. Another direction is to explore its use in other types of cancer, such as solid tumors. Additionally, further studies are needed to fully understand the mechanism of action of 4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide and to identify potential biomarkers of response.

Scientific Research Applications

4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide has been extensively studied for its potential use in the treatment of various cancers, including lymphoma, leukemia, and multiple myeloma. It has been shown to inhibit the activity of several enzymes and proteins that are involved in cancer cell growth and survival, including Bruton's tyrosine kinase (BTK), interleukin-2-inducible T-cell kinase (ITK), and Janus kinase 3 (JAK3).